Cas no 575505-20-3 (1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro-)

• Product Name: 1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro-
• CAS No: 575505-20-3
• MF: C₁₀H₁₀INO₂
• MW: 303.096374988556
• CID: 4045302
• Update Time: 2025-05-20

1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro-

• Inchi： 1S/C10H10INO2/c1-6-5-9(12(13)14)7-3-2-4-8(7)10(6)11/h5H,2-4H2,1H3
• InChI Key： NDWFINSKMWKCGL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(I)=C(C)C=C2[N+]([O-])=O)CC1

Additional information on 1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro-

1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro-

The compound 1H-Indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro (CAS No. 575505-20-3) is a highly specialized organic molecule with a unique structure that combines multiple functional groups. This compound belongs to the class of indene derivatives, which are known for their versatile applications in various fields of chemistry and materials science. The presence of an iodo group at the 4-position and a nitro group at the 7-position introduces significant electronic and steric effects, making this compound particularly interesting for research and development in advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the field of organic electronics. The combination of the indene framework with electron-withdrawing groups like the nitro group has been shown to enhance the molecule's ability to act as an electron acceptor. This property is highly desirable in applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating 1H-indene derivatives into these devices can improve their efficiency and stability under operational conditions.

In addition to its electronic properties, this compound has also been explored for its potential in drug delivery systems. The methyl group at the 5-position and the iodo group at the 4-position provide opportunities for further functionalization, allowing for the attachment of bioactive molecules or targeting ligands. This makes it a promising candidate for use in targeted drug delivery, where precise control over drug release and uptake is critical.

The synthesis of 1H-indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled researchers to achieve higher yields and better control over stereochemistry during the synthesis process. For instance, the use of palladium-catalyzed cross-coupling reactions has been instrumental in introducing the iodo group at the desired position while maintaining the integrity of the indene framework.

Another area where this compound has shown promise is in polymer chemistry. The indene structure serves as a building block for constructing conjugated polymers with tailored electronic properties. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced conductivity and mechanical stability. These polymers are being investigated for use in flexible electronics and wearable devices.

From a structural perspective, the molecule's indene core provides a rigid framework that facilitates conjugation between the functional groups. The nitro group at position 7 acts as an electron-withdrawing group, while the methyl group at position 5 introduces some degree of electron-donating character. This balance of electronic effects contributes to the molecule's unique reactivity and stability under various conditions.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that it exhibits strong absorption in the visible region due to its extended conjugation system. This makes it a potential candidate for use in sensors and optoelectronic devices, where light absorption plays a critical role.

In terms of applications, this compound is being actively explored in both academic and industrial settings. Its versatility as a building block for advanced materials positions it as a key component in next-generation technologies. Furthermore, its ability to undergo further functionalization opens up new avenues for customization based on specific application requirements.

The development of efficient synthetic routes for this compound remains an area of active research. Scientists are continually seeking ways to optimize reaction conditions, reduce costs, and minimize environmental impact during production. Recent advancements in green chemistry have led to more sustainable methods for synthesizing such compounds, which align with global efforts toward sustainable manufacturing practices.

In conclusion, 1H-indene, 2,3-dihydro-4-iodo-5-methyl-7-nitro (CAS No. 575505-20-3) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for applications in electronics, drug delivery systems, polymer chemistry, and beyond. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern technologies.